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Nicotinamide adenine dinucleotide (NADH) is a critical coenzyme central to cellular

metabolism, acting as a primary electron carrier in redox reactions essential for energy

production. The ratio of its reduced form (NADH) to its oxidized form (NAD+) is a key indicator

of the cell's metabolic state and overall health. Accurate measurement of intracellular NADH

levels is therefore crucial for research in areas such as metabolic disorders, cancer, aging, and

for the development of therapeutic drugs.

This document provides detailed protocols and application notes for the most common

methods used to quantify NADH levels in cultured cells, including colorimetric, fluorometric, and

luminescent assays, as well as the highly sensitive liquid chromatography-mass spectrometry

(LC-MS) method.
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The quantification of NADH in biological samples often relies on enzymatic cycling reactions. In

these assays, NADH is utilized by a specific enzyme to reduce a substrate, which in turn

generates a detectable signal (color, fluorescence, or luminescence). The rate of signal

generation is directly proportional to the amount of NADH present in the sample.

A key challenge in measuring NADH is its relationship with NAD+. To specifically measure

NADH, it is often necessary to first eliminate the NAD+ from the sample. This is typically

achieved by taking advantage of the differential stability of the two molecules in acidic and

basic conditions. NADH is stable in basic solutions but is rapidly destroyed in acidic conditions.

Conversely, NAD+ is stable in acidic solutions but is degraded in basic conditions. By treating

cell lysates with a weak base and heat, NAD+ can be selectively decomposed, leaving only

NADH to be measured. The total NAD+/NADH can be measured in an untreated sample, and

the NAD+ concentration can then be determined by subtracting the NADH concentration from

the total.

I. Colorimetric Assays
Colorimetric assays are a widely used, straightforward method for NADH quantification. They

rely on the reduction of a chromogenic probe by an enzyme that uses NADH as a cofactor,

resulting in a colored product that can be measured using a standard absorbance microplate

reader.

Advantages:

Simple and cost-effective.

Utilizes standard laboratory equipment.

Suitable for high-throughput screening.

Disadvantages:

Lower sensitivity compared to fluorescent or luminescent methods.

Potential for interference from colored compounds in the sample.
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Table 1: Comparison of Common NADH Measurement
Methods

Feature
Colorimetric
Assay

Fluorometric
Assay

Luminescent
Assay

LC-MS/MS

Principle

Enzymatic

cycling with a

chromogenic

probe.

Enzymatic

cycling with a

fluorogenic

probe.

Enzymatic

cycling coupled

to a luciferase

reaction.

Physical

separation and

mass-based

detection.

Detection

Absorbance

(e.g., 450 nm,

565 nm).[1][2]

Fluorescence

(e.g., Ex/Em =

540/590 nm).[3]

[4]

Luminescence

(light output).[5]

[6]

Mass-to-charge

ratio.[2][7][8]

Sensitivity

Micromolar

range (e.g., ~3

µM).[9][10]

Nanomolar range

(e.g., ~0.8 nM).

[2][3]

Nanomolar range

(10-400 nM

linear range).[6]

Femtomole

range.[2]

Throughput High High High Low to Medium

Equipment

Microplate

reader

(absorbance)

Microplate

reader

(fluorescence)

Luminometer

Liquid

chromatography

system and

mass

spectrometer

Cost Low Moderate Moderate High

Experimental Protocols
Protocol 1: Colorimetric NADH Assay
This protocol provides a general procedure for the colorimetric quantification of NADH in

cultured cells. Specific details may vary depending on the commercial kit used.

A. Sample Preparation and Lysis
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Cell Culture: Plate cells in a 96-well plate at a desired density and culture overnight. Treat

cells with compounds of interest as required.

Cell Lysis:

Pellet approximately 2 x 10^5 cells by centrifugation.[1]

Wash the cell pellet with cold PBS.

Resuspend the cells in 400 µL of NADH/NAD Extraction Buffer.[1]

Homogenize the cells on ice or perform two freeze/thaw cycles (20 minutes on dry ice

followed by 10 minutes at room temperature) to ensure complete lysis.[1]

Centrifuge the lysate at 13,000 x g for 10 minutes to remove insoluble material.[1]

Transfer the supernatant (containing NAD+ and NADH) to a new tube.

For more accurate results, deproteinize the sample using a 10 kDa molecular weight cutoff

spin filter.[1][11]

B. NADH Measurement (Selective)

Aliquot 200 µL of the extracted sample into a microcentrifuge tube.[1]

To decompose NAD+, heat the sample at 60°C for 30 minutes.[1][2]

Cool the sample on ice.

Centrifuge briefly to pellet any precipitate.

The resulting supernatant contains NADH.

C. Assay Procedure

Standard Curve Preparation: Prepare a series of NADH standards of known concentrations

according to the manufacturer's instructions.

Reaction Setup:
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Add 50 µL of each standard and sample (in duplicate or triplicate) to the wells of a 96-well

plate.[11]

For samples measuring total NAD+/NADH, use the lysate from step A. For selective

NADH measurement, use the heat-treated sample from step B.

Prepare a Master Reaction Mix containing the NAD cycling buffer and enzyme mix.[1]

Add 100 µL of the Master Reaction Mix to each well.[1]

Incubation: Incubate the plate at room temperature for 5 minutes to convert any remaining

NAD+ to NADH in the total measurement samples.[1]

Color Development: Add 10 µL of the NADH developer to each well and incubate at room

temperature for 1-4 hours, protected from light.[1]

Measurement: Read the absorbance at 450 nm using a microplate reader.[1]

D. Data Analysis

Subtract the absorbance of the blank from all readings.

Generate a standard curve by plotting the absorbance values of the NADH standards

against their concentrations.

Determine the concentration of NADH in the samples from the standard curve.

To calculate the NAD+ concentration, subtract the NADH concentration (from the heat-

treated sample) from the total NAD+/NADH concentration (from the untreated sample).

II. Fluorometric Assays
Fluorometric assays offer higher sensitivity than colorimetric methods. They operate on a

similar principle of an enzymatic cycling reaction, but the probe is a fluorogenic substrate that

produces a highly fluorescent product upon reduction by NADH.

Advantages:
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High sensitivity.

Wide dynamic range.

Suitable for high-throughput screening.

Disadvantages:

Potential for interference from fluorescent compounds in the sample.

Requires a fluorescence microplate reader.

Protocol 2: Fluorometric NADH Assay
This protocol outlines a general procedure for the fluorometric measurement of NADH.

A. Sample Preparation and Lysis

Follow the same steps for cell lysis and extraction as described in the colorimetric assay

protocol (Protocol 1, Section A).

B. Selective Measurement of NAD+ and NADH

To measure NAD+ and NADH separately, a differential acid/base treatment is required.

For NADH Measurement:

To 25 µL of the cell lysate, add 5 µL of 0.1 N NaOH and mix.[3][11]

Incubate at 80°C for 60 minutes to destroy NAD+.[3][11]

Cool the sample and add 20 µL of Assay Buffer to neutralize the pH.[3][11]

For NAD+ Measurement:

To 25 µL of the cell lysate, add 5 µL of 0.1 N HCl and mix.[3]

Incubate at 80°C for 60 minutes to destroy NADH.[3]
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Cool the sample and neutralize.

C. Assay Procedure

Standard Curve Preparation: Prepare a serial dilution of an NAD+ or NADH standard.

Reaction Setup:

Add 50 µL of each standard and prepared sample to the wells of a black, clear-bottom 96-

well plate.[3]

Add 50 µL of the NAD Cycling Reagent to each well.[3]

Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.[3]

Measurement: Read the fluorescence at an excitation wavelength of 530-570 nm and an

emission wavelength of 590-600 nm.[3]

D. Data Analysis

Subtract the background fluorescence from all readings.

Create a standard curve by plotting the fluorescence intensity of the standards against their

concentrations.

Calculate the NADH and NAD+ concentrations in the samples based on the standard curve.

III. Luminescent Assays
Luminescent assays are among the most sensitive methods for detecting NADH. These assays

typically involve a reductase enzyme that, in the presence of NADH, converts a proluciferin

substrate into luciferin. The luciferin is then used by luciferase to produce light, and the

luminescent signal is proportional to the amount of NADH.

Advantages:

Extremely high sensitivity.
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Low background signal.

Broad linear range.

Disadvantages:

Requires a luminometer.

Reagents can be more expensive.

Protocol 3: Luminescent NADH Assay
This protocol provides a general workflow for a bioluminescent NADH assay.

A. Sample Preparation

For total NAD+/NADH measurement in a simplified "add-and-read" format, cells can be

cultured directly in white, opaque-walled 96-well plates.[5]

For separate NAD+ and NADH measurements, prepare cell lysates as described in Protocol 1,

Section A, followed by the acid/base treatment outlined in Protocol 2, Section B.[5][12]

B. Assay Procedure

Reagent Preparation: Prepare the NAD/NADH-Glo™ Detection Reagent according to the

manufacturer's instructions. This reagent typically contains the reductase, proluciferin

substrate, and luciferase.[5]

Reaction Setup:

For total NAD+/NADH: Add a volume of the detection reagent equal to the volume of cell

culture medium in the well (e.g., 50 µL of reagent to 50 µL of medium). The detergent in

the reagent lyses the cells.[5]

For separate NAD+/NADH: Add 50 µL of the prepared samples to the wells of a white-

walled 96-well plate, followed by 50 µL of the detection reagent.[5]
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Incubation: Gently shake the plate to mix and incubate at room temperature for 30-60

minutes.[5]

Measurement: Read the luminescence using a luminometer.

D. Data Analysis

Subtract the background luminescence (from wells without cells) from all sample readings.

If absolute quantification is needed, generate a standard curve using known concentrations

of NADH.

Calculate the amount of NADH in the samples based on the standard curve or compare

relative light units (RLU) between samples.

IV. Liquid Chromatography-Mass Spectrometry (LC-
MS)
LC-MS is a powerful analytical technique that provides the highest specificity and sensitivity for

the absolute quantification of NADH.[2][8] This method physically separates NADH from other

cellular metabolites using liquid chromatography, followed by detection and quantification

based on its unique mass-to-charge ratio by a mass spectrometer.

Advantages:

Highest sensitivity and specificity.

Provides absolute quantification.

Can measure multiple metabolites simultaneously.

Disadvantages:

Requires expensive, specialized equipment and expertise.

Lower throughput compared to plate-based assays.

Sample preparation can be more complex.
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Protocol 4: LC-MS based NADH Quantification
This protocol provides a general overview of the steps involved. Specific parameters for

chromatography and mass spectrometry will need to be optimized for the particular instrument

used.

A. Sample Preparation and Extraction

Cell Harvesting: Rapidly harvest and wash cells with cold PBS.

Metabolite Extraction: To prevent interconversion of NAD+ and NADH, a specific extraction

solvent is recommended. A mixture of 40:40:20 acetonitrile:methanol:water with 0.1 M formic

acid has been shown to minimize this issue.[13]

Add the cold extraction solvent to the cell pellet.

Vortex vigorously and incubate on ice.

Centrifuge at high speed to pellet cell debris.

Collect the supernatant for analysis.

B. LC-MS Analysis

Chromatographic Separation: Inject the extracted sample onto an appropriate HPLC or

UPLC column (e.g., a C18 column) to separate NADH from NAD+ and other metabolites.

Mass Spectrometry Detection: The eluent from the LC column is introduced into the mass

spectrometer. NADH is ionized (e.g., by electrospray ionization) and detected in selected

reaction monitoring (SRM) mode for precise quantification.

C. Data Analysis

Generate a standard curve using pure NADH standards of known concentrations.

Integrate the peak area corresponding to NADH in the sample chromatograms.
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Calculate the absolute concentration of NADH in the samples by comparing their peak areas

to the standard curve.
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Caption: General workflow for measuring NADH in cultured cells.
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Caption: Principle of the enzymatic cycling assay for NADH detection.

Acid Treatment (e.g., HCl) Base Treatment (e.g., NaOH) + Heat

Cell Lysate
(NAD+ & NADH)

NAD+ Stable NADH Degraded NAD+ Degraded NADH Stable

Click to download full resolution via product page

Caption: Differential stability of NAD+ and NADH to acid/base treatment.
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Caption: Simplified role of the NAD+/NADH couple in cellular metabolism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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